Cas no 26228-95-5 (3,3-Dibromopiperidin-2-one)

• Product Name: 3,3-Dibromopiperidin-2-one
• CAS No: 26228-95-5
• MF: C₅H₇Br₂NO
• MW: 256.923179864883
• MDL: MFCD28991876
• CID: 2931689
• PubChem ID: 590639
• Update Time: 2025-06-07

3,3-Dibromopiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,3-dibromo-2-piperidone
• 3,3-Dibromopiperidin-2-one
• SCHEMBL21001975
• YKKWDHCNKKHPCD-UHFFFAOYSA-N
• DS-12190
• AKOS025396755
• 2-piperidinone, 3,3-dibromo-
• W10981
• 3,3-Dibromo-2-piperidinone #
• CS-0149746
• 26228-95-5
• MFCD28991876
• FD142413

• MDL： MFCD28991876
• Inchi： 1S/C5H7Br2NO/c6-5(7)2-1-3-8-4(5)9/h1-3H2,(H,8,9)
• InChI Key： YKKWDHCNKKHPCD-UHFFFAOYSA-N
• SMILES： BrC1(C(NCCC1)=O)Br

Computed Properties

• Exact Mass: 256.88739g/mol
• Monoisotopic Mass: 254.88944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Additional information on 3,3-Dibromopiperidin-2-one

Introduction to 3,3-Dibromopiperidin-2-one (CAS No: 26228-95-5)

3,3-Dibromopiperidin-2-one (CAS No: 26228-95-5) is a significant compound in the field of organic synthesis and pharmaceutical research. Its unique structural features, characterized by the presence of two bromine atoms and a piperidine ring, make it a versatile intermediate for the development of various bioactive molecules. This compound has garnered considerable attention due to its utility in constructing complex scaffolds that are essential for drug discovery and material science applications.

The structure of 3,3-Dibromopiperidin-2-one consists of a six-membered piperidine ring with bromine substituents at the 3-position and a carbonyl group at the 2-position. This arrangement provides a reactive platform for further functionalization, enabling chemists to explore diverse chemical transformations. The presence of bromine atoms enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon and carbon-nitrogen bonds, respectively.

In recent years, 3,3-Dibromopiperidin-2-one has been widely utilized in the synthesis of pharmacologically relevant compounds. Its application in medicinal chemistry stems from its ability to serve as a precursor for more complex molecules, including those with potential therapeutic properties. For instance, researchers have leveraged this compound to develop novel inhibitors targeting various disease pathways. The brominated piperidine core is particularly valuable in designing small-molecule drugs due to its compatibility with modern synthetic methodologies.

One of the most compelling aspects of 3,3-Dibromopiperidin-2-one is its role in the development of neurological agents. Piperidine derivatives are well-known for their interaction with central nervous system receptors, making them promising candidates for treating conditions such as epilepsy and Alzheimer's disease. The introduction of bromine atoms at the 3-position further modulates the pharmacokinetic and pharmacodynamic properties of these derivatives, enhancing their efficacy and selectivity. Recent studies have demonstrated its use in synthesizing potent ligands for serotonin receptors, which are critical in regulating mood and cognition.

Another notable application of 3,3-Dibromopiperidin-2-one is in the field of antimicrobial research. The increasing prevalence of drug-resistant bacteria has spurred the search for novel antimicrobial agents. The compound's structural framework allows for the introduction of various functional groups that can interact with bacterial targets, disrupting essential metabolic pathways. Researchers have reported its incorporation into libraries of compounds designed to inhibit bacterial growth by targeting cell wall synthesis and DNA replication.

The synthetic utility of 3,3-Dibromopiperidin-2-one extends beyond pharmaceuticals into material science. Its ability to undergo selective reactions makes it an excellent candidate for polymer synthesis and the development of advanced materials. For example, it has been used to create polymers with tailored properties for applications in electronics and coatings. The bromine atoms facilitate polymerization reactions, enabling the formation of high-molecular-weight materials with specific characteristics.

In conclusion,3,3-Dibromopiperidin-2-one (CAS No: 26228-95-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for drug discovery, material science, and organic synthesis. As research continues to uncover new methodologies and applications, this compound is expected to remain a cornerstone in both academic and industrial settings.